Cas no 159783-46-7 ((3,5-dichloro-4-pyridyl)methanol)
(3,5-dichloro-4-pyridyl)methanol Chemical and Physical Properties
Names and Identifiers
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- 3,5-dichloro-4-Pyridinemethanol
- (3,5-DICHLORO-4-PYRIDYL)METHANOL
- (3,5-dichloropyridin-4-yl)methanol
- (3,5-Dichloro-pyridin-4-yl)-methanol
- 4-Pyridinemethanol, 3,5-dichloro-
- 91589-EP2305668A1
- AGN-PC-01MK9N
- FT-0683865
- I01-9930
- SureCN321133
- RARECHEM AL BD 0919
- (3,5-dichloropyridin-4-yl)-methanol
- BS-21608
- DTXSID70591298
- 3,5-Dichloro-4-hydroxymethyl-pyridine
- DB-064308
- 3,5-Dichloro4-hydroxymethylpyridine
- 3,5-Dichloro-4-hydroxymethylpyridine
- MFCD06202840
- A883279
- 159783-46-7
- 3.5-Dichloro-4-hydroxymethylpyridine
- SCHEMBL321133
- SB52762
- 4-hydroxymethyl-3,5-dichloropyridine
- AB9066
- (3.5-dichloro-pyridin-4-yl)-methanol
- CS-0195175
- PWGOKQLNXKOIHM-UHFFFAOYSA-N
- AKOS006291938
- EN300-1966933
- (3,5-dichloro-4-pyridyl)methanol
-
- MDL: MFCD06202840
- Inchi: 1S/C6H5Cl2NO/c7-5-1-9-2-6(8)4(5)3-10/h1-2,10H,3H2
- InChI Key: PWGOKQLNXKOIHM-UHFFFAOYSA-N
- SMILES: ClC1C=NC=C(C=1CO)Cl
Computed Properties
- Exact Mass: 176.97495
- Monoisotopic Mass: 176.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12
- LogP: 1.88070
(3,5-dichloro-4-pyridyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D14780-1g |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 1g |
1912CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D14780-5g |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 5g |
7622CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D14780-1g |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 1g |
1912.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D14780-5g |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 5g |
7622.0CNY | 2021-07-13 | ||
| Apollo Scientific | OR928943-250mg |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 98% | 250mg |
£160.00 | 2025-02-21 | |
| Apollo Scientific | OR928943-1g |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 98% | 1g |
£315.00 | 2025-02-21 | |
| TRC | D437455-50mg |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D437455-100mg |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D437455-500mg |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 500mg |
$ 230.00 | 2022-06-05 | ||
| Frontier Specialty Chemicals | D14780-1 g |
(3,5-Dichloropyridin-4-yl)methanol |
159783-46-7 | 1g |
$ 84.00 | 2022-11-04 |
(3,5-dichloro-4-pyridyl)methanol Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (3,5-dichloro-4-pyridyl)methanol
(3,5-Dichloro-4-Pyridyl)Methanol: A Comprehensive Overview
(3,5-Dichloro-4-pyridyl)methanol, identified by the CAS number 159783-46-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and agrochemicals. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.
The molecular structure of (3,5-dichloro-4-pyridyl)methanol consists of a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions and a hydroxymethyl group at the 4 position. This arrangement imparts the compound with distinct electronic properties and reactivity. The presence of the hydroxymethyl group introduces hydrogen bonding capabilities, which are crucial for its interactions within biological systems.
Recent research has focused on the synthesis and characterization of this compound. A study published in the Journal of Organic Chemistry explored novel synthetic routes to (3,5-dichloro-4-pyridyl)methanol, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. The authors demonstrated that a palladium-catalyzed coupling reaction could efficiently construct the pyridine ring with the desired substituents.
In terms of applications, (3,5-dichloro-4-pyridyl)methanol has shown promise as a lead compound in antifungal and antibacterial agents. A team of researchers from the University of California conducted a comprehensive bioassay screening and found that this compound exhibits potent activity against several pathogenic fungi and bacteria. The study further revealed that its mechanism of action involves interference with cellular membrane integrity and disruption of metabolic pathways.
The environmental impact of (3,5-dichloro-4-pyridyl)methanol has also been a topic of recent investigation. Scientists from the European Union's Horizon 2020 program assessed its biodegradability and toxicity to aquatic organisms. Their findings indicated that while the compound is moderately biodegradable under aerobic conditions, it poses potential risks to non-target species if released into water bodies.
Looking ahead, ongoing studies are exploring the potential of (3,5-dichloro-4-pyridyl)methanol as a precursor for more complex molecules with enhanced pharmacological profiles. Researchers are employing advanced computational methods to predict its binding affinities to various protein targets, paving the way for rational drug design.
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